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Capnine is a sulfonolipid found in the outer membrane of gliding bacteria within the phylum Bacteroidetes

and is crucial for their unique gliding motility [1]. Structurally, it is analogous to sphingolipids and serves as

the precursor for N-fatty acylated derivatives known as capnoids [1].

The table below summarizes its core characteristics:

Attribute Description

Chemical
Name

2-amino-3-hydroxy-15-methylhexadecane-1-sulfonate [1]

Organisms Gliding bacteria in phylum Bacteroidetes (e.g., Capnocytophaga ochracea,
Ornithobacterium rhinotracheale), including environmental, pathogenic, and human

microbiome bacteria [1]

Biological
Role

Component of the outer membrane; essential for gliding motility [1]

Structural
Analogue

Sphingolipids [1]
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Research has identified and characterized the core biosynthetic pathway for capnine, which involves three

key enzymes [1]:

CapA (Cysteate synthase): Catalyzes the formation of cysteate from O-phospho-L-serine and sulfite
[1].

CapB (Cysteate-N-fatty acyltransferase): Catalyzes the transfer of a fatty acyl group (e.g., 13-
methyl-myristoyl-CoA) to cysteate, forming dehydrocapnine [1].

CapC (NAD(P)H-dependent dehydrocapnine reductase): Reduces dehydrocapnine to form the
final product, capnine [1].

This pathway is outlined in the following diagram:
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The diagram illustrates the three-enzyme pathway for capnine biosynthesis, from precursor molecules to the

final sulfonolipid.
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Research Context and Methodologies

While detailed, step-by-step protocols were not available in the search results, the biochemical

characterization of the Cap enzymes provides a methodological framework.

Enzyme Identification: Homologues of CapA, CapB, and CapC are present in many Bacteroidetes
bacteria. Researchers can identify these genes in bacterial genomes through sequence homology
searches [1].

Biochemical Characterization: The function of these enzymes was confirmed through in vitro
assays:

CapA Activity: Measured by monitoring cysteate formation from O-phospho-L-serine and
sulfite [1].

CapB Activity: Assessed by detecting the formation of dehydrocapnine from cysteate and a
fatty acyl-CoA (13-methyl-myristoyl-CoA) [1].

CapC Activity: Determined by monitoring the NAD(P)H-dependent reduction of
dehydrocapnine to capnine [1].

Important Note on Naming

Be aware that the term "caprine" typically refers to organisms or compounds related to goats (genus

Capra). The search results included studies on "caprine bactenecins," which are antimicrobial peptides from

goat leukocytes and are not related to the bacterial sulfonolipid capnine [2]. Please exercise caution to

avoid confusion between these distinct entities.

Need Custom Synthesis?
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To cite this document: Smolecule. [Capnine Biochemistry and Function]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b602274#biological-role-of-capnine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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